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Compound of Interest

Compound Name: 2-Chloroethyl methyl sulfide

cat. No.: B1221215

An In-depth Technical Guide to the Safety Data for 2-(Methylthio)ethyl chloride (CAS: 542-81-4)
For Researchers, Scientists, and Drug Development Professionals
Introduction

2-(Methylthio)ethyl chloride, also known by its synonyms 2-Chloroethyl methyl sulfide and
Hemisulfur mustard, is a monofunctional chemical analog of sulfur mustard.[1] Its structural
similarity to sulfur mustard makes it a valuable compound in research settings, particularly for
studying the mechanisms of toxicity and developing potential antagonists.[1] However, this
utility also signifies inherent hazards. This guide provides a comprehensive overview of the
safety data for 2-(Methylthio)ethyl chloride, compiling critical information from various safety
data sheets to ensure its safe handling, use, and storage in a research and development
environment. The compound is a flammable, corrosive, and toxic substance that is also
classified as a possible carcinogen, demanding strict adherence to safety protocols.[2]

Chemical and Physical Properties

A clear understanding of the physical properties of 2-(Methylthio)ethyl chloride is fundamental
to its safe handling. It is a liquid with a characteristic stench.[2] Key quantitative physical data
are summarized below.
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Property Value

CAS Number 542-81-4

Molecular Formula C3H7CIS[3]

Molecular Weight 110.61 g/mol

Density 1.11 g/mL at 25 °C[1]

Boiling Point 140.0 °C at 760 mmHg[3], 55-56 °C at 30
mmHg[1]

Flash Point 42 °C (107.6 °F) - closed cup

Refractive Index

n20/D 1.496[1]

Appearance

Colorless to light yellow/orange clear liquid[1]

Storage Temperature

2-8°C[1]

Hazard Identification and GHS Classification

2-(Methylthio)ethyl chloride is classified as a hazardous substance under the Globally
Harmonized System (GHS). The signal word for this chemical is "Danger".[4] Its classifications

point to significant health and physical hazards.

Hazard Class

GHS Category

Flammable Liquids

Category 3[4][5]

Acute Toxicity, Oral

Category 4[4][5]

Acute Toxicity, Dermal

Category 3[4][5]

Acute Toxicity, Inhalation

Category 3[4][5]

Skin Corrosion/Irritation

Sub-category 1B[5]

Carcinogenicity

Category 1A[4]

Hazard Statements (H-Codes):[4][5]
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e H226: Flammable liquid and vapor.

e H302: Harmful if swallowed.

e H311: Toxic in contact with skin.

o H314: Causes severe skin burns and eye damage.
e H331: Toxic if inhaled.

e H350: May cause cancer.

Toxicological Information

The primary toxicological concerns are acute toxicity through multiple exposure routes, severe
skin corrosivity, and its potential as a carcinogen.[2][5] It is harmful if ingested and toxic upon
inhalation or skin absorption.[2][5] Inhalation may lead to corrosive injuries to the upper
respiratory tract.[2][5]

Exposure Route Hazard Classification

Oral Acute Toxicity, Category 4 (Harmful)[5]
Dermal Acute Toxicity, Category 3 (Toxic)[5]
Inhalation Acute Toxicity, Category 3 (Toxic)[5]

_ Skin Corrosion, Sub-category 1B (Causes
Skin Contact
severe burns)[5]

Carcinogenicity Category 1A (May cause cancer)[5]

Experimental Protocols and Workflows

Detailed experimental protocols for toxicological studies, such as the investigation of cutaneous
toxicity in isolated perfused porcine skin, are found in specialized, peer-reviewed scientific
literature and are not contained within standard safety data sheets. However, a generalized
workflow for developing a safe handling protocol for a hazardous chemical like 2-
(Methylthio)ethyl chloride in a research setting is outlined below.
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[Phase 1: Preparation & Assessment\
Review Safety Data Sheet
& Relevant Literature

Identify Hazards
(Toxicity, Flammability, Reactivity)

Conduct Risk Assessment
(Exposure Scenarios)
- J
4 Phase 2: Protogol Development h
Define Engineering Controls
(e.g., Fume Hood)

'

[Select Personal Protective Equipment (PPED

(Gloves, Goggles, Respirator)

Develop Standard Operating
Procedure (SOP)

[Phase 3: Execuytion & DisposaI\
Perform Experiment
Following SOP
Segregate & Manage
Hazardous Waste

Decontaminate Workspace
& Equipment

- J

- J
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Hazardous Chemical

2-(Methylthio)ethyl chloride

4 Hierarchy i Controls N
Engineering Controls
(Isolate people from hazard)
o . * Use in a certified chemical fume hood.
Administrative Controls . o
(Change the way people work) » Use explosion-proof ventilation.
» Ensure availability of eyewash stations.
 Develop and follow a detailed SOP.
Personal Protective Equipment (PPE) « Restrict access to authorized personnel.
(Protect the worker with personal equipment) * Provide specific chemical safety training.
* Do not work alone.
* Eyes: Chemical splash goggles & face shield.
 Skin: Chemical-resistant gloves (e.g., Butyl).
» Respiratory: Type ABEK respirator filter.
» Clothing: Chemical-resistant apron or lab coat.
o J
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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